Cas no 59434-19-4 (4-Aminophthalide)

4-Aminophthalide Properties

Names and Identifiers

• 4-Aminophthalide
• 4-Amino-2-benzofuran-1(3H)-one
• 4-Amino-3H-isobenzofuran-1-one
• 4-amino-3H-2-benzofuran-1-one
• 4-aminoisobenzofuran-1(3H)-one
• SCHEMBL2045834
• 4-aminoisobenzofuran-1(3 H)-one
• DTXSID30484374
• 59434-19-4
• CS-0064854
• EN300-108289
• 4-amino-3H-isobenzofuran-1-one;4-Aminophthalide
• 4-aminoisobenzofuran-1 (3h)-one
• 4-amino-1,3-dihydro-2-benzofuran-1-one
• KOIAVJZQMYBLJJ-UHFFFAOYSA-N
• MFCD04117950
• GS-3749
• FT-0653115
• A832314
• 1(3H)-Isobenzofuranone, 4-amino-
• SY107693
• Z1198164599
• AM20080753
• AKOS000278076
• 4-amino-phthalide
• 4-amino-3H-isobenzofuran-1-one
• DB-023069
• 4-AMINO-3H-2-BENZOFURAN-1-ONE
• +Expand

• MDL： MFCD04117950
• InChIKey： KOIAVJZQMYBLJJ-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3H,4,9H2
• SMILES： O=C1OCC2=C1C=CC=C2N

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.047678466g/mol
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 1.52040
• PSA: 52.32000
• Refractive Index: 1.656
• Boiling Point: 411°C at 760 mmHg
• Melting Point: 154-155 ºC
• Flash Point: 241.528°C
• Density: 1.376

4-Aminophthalide Security Information

• Safety Instruction： S24/25
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Signal Word：Warning

4-Aminophthalide Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%